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Compound of Interest

Compound Name: 2-Nitro-2-hexene

Cat. No.: B15491944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental thermochemical data for 2-Nitro-2-hexene is not readily

available in the current scientific literature. This guide provides a comprehensive overview of its

known physical properties, and for comparative purposes, includes thermochemical data for

analogous compounds. The experimental protocols described are general methods applicable

for the determination of such properties for 2-Nitro-2-hexene.

Introduction
2-Nitro-2-hexene is an unsaturated nitroalkene, a class of organic compounds recognized for

their versatile reactivity and significant potential in organic synthesis and drug discovery.[1][2]

The presence of the nitro group in conjugation with a carbon-carbon double bond activates the

molecule for a variety of chemical transformations, making it a valuable intermediate.[1]

Understanding the thermochemical properties of 2-Nitro-2-hexene is crucial for process

development, safety assessment, and for predicting its reactivity and stability. This technical

guide summarizes the available physical data for 2-Nitro-2-hexene, provides thermochemical

data for structurally similar compounds to allow for informed estimations, and details the

standard experimental methodologies for determining these properties.

Physicochemical Properties of 2-Nitro-2-hexene
While specific experimental thermochemical data such as enthalpy of formation are not

available, several key physicochemical properties of 2-Nitro-2-hexene have been reported.
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Property Value Source

Molecular Formula C₆H₁₁NO₂ [3]

Molecular Weight 129.16 g/mol [3]

Boiling Point 209.22 °C (rough estimate) ChemicalBook

Density 1.0359 g/cm³ (estimate) ChemicalBook

CAS Number 6065-17-4 [3]

Thermochemical Data of Analogous Compounds
To provide a framework for estimating the thermochemical properties of 2-Nitro-2-hexene, the

following tables present data for structurally related nitroalkanes and other relevant

compounds. It is important to note that the presence of the double bond and the specific

isomerism of 2-Nitro-2-hexene will influence its thermochemical properties, and therefore,

these values should be used with caution.

Enthalpy of Formation
The standard enthalpy of formation (ΔHf°) is a measure of the energy change when one mole

of a compound is formed from its constituent elements in their standard states.

Compound Formula State ΔHf° (kJ/mol) Source

Nitrocyclohexane C₆H₁₁NO₂ Liquid -241.4 ± 2.5 NIST WebBook

1-Nitropentane C₅H₁₁NO₂ Gas -164.43 [4]

Nitroethane C₂H₅NO₂ Liquid -113.4 ± 0.8 NIST WebBook

Nitrobenzene C₆H₅NO₂ Liquid 41.8 ± 0.8 [5]

Standard Molar Entropy
Standard molar entropy (S°) is the entropy content of one mole of a substance under standard

state conditions.
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Compound Formula State S° (J/mol·K) Source

Nitrobenzene C₆H₅NO₂ Liquid 235.6 [5]

1-Hexene C₆H₁₂ Liquid 296.27 ± 0.50 [6]

Cyclohexane C₆H₁₂ Liquid 204.31 ± 0.84 NIST WebBook

Heat Capacity
Heat capacity (Cp) is the amount of heat required to raise the temperature of a substance by

one degree Celsius.

| Compound | Formula | State | Cp (J/mol·K) | Temperature (K) | Source | |---|---|---|---|---| |

Nitrobenzene | C₆H₅NO₂ | Liquid | 186.7 | 298.15 |[5] | | 1-Hexene | C₆H₁₂ | Liquid | 189.5 |

298.15 |[6] | | Nitroethane | C₂H₅NO₂ | Solid | 88.03 | 182.9 |[7] |

Experimental Protocols for Thermochemical
Analysis
The determination of the thermochemical properties of 2-Nitro-2-hexene would involve well-

established experimental techniques. The following are detailed methodologies for key

experiments.

Determination of Enthalpy of Combustion and Formation
by Bomb Calorimetry
The standard enthalpy of formation of 2-Nitro-2-hexene can be derived from its enthalpy of

combustion, which is determined experimentally using a bomb calorimeter.[8]

Objective: To measure the heat of combustion of 2-Nitro-2-hexene at constant volume and

calculate its standard enthalpy of formation.

Apparatus:

Parr-type bomb calorimeter

High-precision thermometer (e.g., platinum resistance thermometer)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C98953&Mask=2
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=1-hexene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98953&Mask=2
https://wtt-pro.nist.gov/wtt-pro/index.html?cmp=1-hexene
https://pubs.acs.org/doi/10.1021/je60029a018
https://www.benchchem.com/product/b15491944?utm_src=pdf-body
https://www.benchchem.com/product/b15491944?utm_src=pdf-body
https://academic.oup.com/book/40801/chapter/348746548
https://www.benchchem.com/product/b15491944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15491944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pellet press

Crucible (e.g., platinum or fused silica)

Ignition wire (e.g., platinum or nichrome)

Oxygen cylinder with pressure regulator

Analytical balance

Procedure:

A pellet of a known mass (approximately 0.5-1.0 g) of 2-Nitro-2-hexene is prepared using a

pellet press.

The pellet is placed in the crucible within the bomb calorimeter.

A fuse wire of known mass and heat of combustion is attached to the electrodes, making

contact with the sample.

A small, known amount of water (typically 1 mL) is added to the bomb to ensure saturation of

the internal atmosphere with water vapor.

The bomb is sealed and purged with oxygen to remove air, then filled with high-purity oxygen

to a pressure of approximately 30 atm.

The bomb is placed in the calorimeter vessel containing a known mass of water.

The system is allowed to reach thermal equilibrium, and the initial temperature is recorded.

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water in the calorimeter is recorded at regular intervals until a

maximum temperature is reached and the system begins to cool.

The bomb is removed, and the remaining contents are analyzed for unburned carbon and

the formation of nitric acid (from the nitrogen in the sample and residual atmospheric

nitrogen).
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Data Analysis: The heat capacity of the calorimeter is first determined by burning a standard

substance with a known heat of combustion, such as benzoic acid. The heat of combustion of

2-Nitro-2-hexene is then calculated using the temperature rise and the heat capacity of the

calorimeter, with corrections made for the heat of ignition and the formation of nitric acid. The

standard enthalpy of formation is then calculated using Hess's Law.

Determination of Heat Capacity by Adiabatic Calorimetry
Objective: To measure the heat capacity of 2-Nitro-2-hexene as a function of temperature.

Apparatus:

Adiabatic calorimeter

Cryostat for temperature control

Heater with a known power output

High-precision temperature and pressure sensors

Procedure:

A known mass of purified 2-Nitro-2-hexene is sealed in the calorimeter vessel.

The calorimeter is cooled to the desired starting temperature (e.g., near liquid nitrogen

temperature).

The sample is heated in a series of steps by supplying a known amount of electrical energy.

After each heating period, the system is allowed to reach thermal equilibrium, and the

temperature rise is measured.

The heat capacity is calculated from the energy input and the corresponding temperature

change.

Synthesis and Reactivity
Synthesis of 2-Nitro-2-hexene
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A common method for the synthesis of nitroalkenes like 2-Nitro-2-hexene is through the

dehydration of the corresponding nitro-alcohol.[9]

Butyraldehyde

2-Nitro-3-hexanol

Henry Reaction

Nitroethane

Base (e.g., NaOH)

2-Nitro-2-hexene

Dehydration

Dehydrating Agent
(e.g., Ac₂O, P₂O₅)

Click to download full resolution via product page

Synthesis of 2-Nitro-2-hexene.

Reactivity of Nitroalkenes
Nitroalkenes are versatile Michael acceptors, readily undergoing conjugate addition reactions

with a wide range of nucleophiles. This reactivity is central to their utility in organic synthesis.[1]

2-Nitro-2-hexene

Michael Adduct

Michael Addition

Nucleophile (Nu⁻)

Heterocyclic Compounds

Further
Cyclization

Click to download full resolution via product page

General reactivity of nitroalkenes.

Biological Significance and Toxicology
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The nitro group is a common functionality in many biologically active compounds.[10]

Nitroalkenes, in particular, are known to exhibit a range of biological activities, which can be

attributed to their reactivity as Michael acceptors, allowing them to form covalent bonds with

biological nucleophiles such as cysteine residues in proteins.[11] This reactivity underlies both

their potential therapeutic effects and their toxicity. The metabolism of nitro compounds can

lead to the formation of reactive intermediates that may cause cellular damage.[12][13] While

specific signaling pathways involving 2-Nitro-2-hexene have not been elucidated, its chemical

nature suggests that it could interact with various cellular targets. Further research is required

to understand the specific biological effects and toxicological profile of 2-Nitro-2-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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